Heclin

• CAS No.: 890605-54-6
• Product Name: Heclin
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: (E)-N-(4-acetylphenyl)-3-(5-ethylfuran-2-yl)prop-2-enamide
• Standard InChI: InChI=1S/C17H17NO3/c1-3-15-8-9-16(21-15)10-11-17(20)18-14-6-4-13(5-7-14)12(2)19/h4-11H,3H2,1-2H3,(H,18,20)/b11-10+
• Standard InChIKey: SPTWXRJNCFIDRQ-ZHACJKMWSA-N
• Isomeric SMILES: CCC1=CC=C(O1)/C=C/C(=O)NC2=CC=C(C=C2)C(=O)C
• SMILES: CCC1=CC=C(O1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C
• Canonical SMILES: CCC1=CC=C(O1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C
• Appearance: Solid powder
• Description: Heclin is a HECT E3 ubiquitin ligase inhibitor, which also acts by inhibiting Nedd4, Smurf2 and WWP1.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Heclin
• Reference: 1: Farris TR, Zhu B, Wang JY, McBride JW. Ehrlichia chaffeensis TRP32 Nucleomodulin Function and Localization Is Regulated by NEDD4L-Mediated Ubiquitination. Front Cell Infect Microbiol. 2018 Jan 11;7:534. doi: 10.3389/fcimb.2017.00534. eCollection 2017. PubMed PMID: 29376035; PubMed Central PMCID: PMC5768648.; 2: Su BC, Chen JY. Antimicrobial Peptide Epinecidin-1 Modulates MyD88 Protein Levels via the Proteasome Degradation Pathway. Mar Drugs. 2017 Nov 16;15(11). pii: E362. doi: 10.3390/md15110362. PubMed PMID: 29144391; PubMed Central PMCID: PMC5706051.; 3: Mund T, Lewis MJ, Maslen S, Pelham HR. Peptide and small molecule inhibitors of HECT-type ubiquitin ligases. Proc Natl Acad Sci U S A. 2014 Nov 25;111(47):16736-41. doi: 10.1073/pnas.1412152111. Epub 2014 Nov 10. PubMed PMID: 25385595; PubMed Central PMCID: PMC4250122.
• PubChem Compound: 7464118
• Last Modified: Nov 11 2021